Ethyl 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoate
Overview
Description
Ethyl 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoate is a chemical compound . It’s a solid substance at room temperature . The compound has a molecular weight of 482.53 .
Molecular Structure Analysis
The InChI code for this compound is1S/C27H30O8/c1-5-33-27 (29)26 (35-21-14-10-9-13-20 (21)30-2)24 (28)19-15-22 (31-3)25 (23 (16-19)32-4)34-17-18-11-7-6-8-12-18/h6-16,24,26,28H,5,17H2,1-4H3 . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds. Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 482.53 . Unfortunately, other physical and chemical properties such as melting point, boiling point, and solubility were not available in the search results.Scientific Research Applications
1. Polymorphism in Pharmaceutical Compounds
Ethyl 3-{3-[((2R)-3-{[2-(2,3-dihydro-1H-inden-2-yl)-1,1-dimethylethyl]amino}-2-hydroxypropyl)oxy]-4,5-difluorophenyl} propanoate hydrochloride, a structurally similar compound to Ethyl 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoate, was studied for its polymorphic forms using spectroscopic and diffractometric techniques. This research provides insights into the challenges of characterizing polymorphic pharmaceutical compounds (Vogt et al., 2013).
2. Electroreductive Radical Cyclization in Organic Synthesis
Ethyl 3-allyloxy-2-bromo-3-(3′,4′-dimethoxyphenyl)propanoate, a compound related to Ethyl 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoate, was used in a study focusing on electroreductive radical cyclization. This reaction is catalyzed by nickel and is significant in the field of organic synthesis (Esteves et al., 2005).
3. Microbial Synthesis Applications
The microbial synthesis of (+)-(3R)-ethyl 3-hydroxy-3-(3,4-dimethoxyphenyl)propionate demonstrates the use of microbial processes in producing complex organic compounds. This research highlights the role of microbial systems in synthesizing specific molecular structures (Bardot et al., 1996).
4. Direct Electrochemical Reduction Studies
The study of direct electrochemical reduction of ethyl 2-bromo-3-(3′,4′-dimethoxyphenyl)-3-(propargyloxy)propanoate, another related compound, provides insight into the potential applications of electrochemical processes in organic synthesis and the production of specific organic compounds (Esteves et al., 2003).
5. Synthesis of Bridged-ring Nitrogen Compounds
Research into the synthesis of bridged 3-benzazepine derivatives using ethyl 3,4-dimethoxyphenyl(phenyl)acetate, a compound related to Ethyl 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoate, contributes to the development of conformationally restricted dopamine analogues. This has implications in medicinal chemistry (Gentles et al., 1991).
6. Antiulcer Agent Synthesis
The synthesis and study of antiulcer activities of compounds such as (+/-)ethyl 2-[2-(3-hydroxypropyl)-4,5-dimethoxyphenyl]propionate show the potential therapeutic applications of these compounds in the treatment of ulcers (Muto et al., 1995).
Safety and Hazards
properties
IUPAC Name |
ethyl 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O5/c1-4-18-12(14)6-5-9-7-10(16-2)13(15)11(8-9)17-3/h7-8,15H,4-6H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRLOMFFWKXTKBV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC1=CC(=C(C(=C1)OC)O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40698829 |
Source
|
| Record name | Ethyl 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40698829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoate | |
CAS RN |
92157-61-4 |
Source
|
| Record name | Ethyl 3-(4-hydroxy-3,5-dimethoxyphenyl)propanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40698829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
